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Compound of Interest

Compound Name: (E)-hept-2-enenitrile

Cat. No.: B15484019

Essential Safety and Handling Guide for (E)-
hept-2-enenitrile

This guide provides immediate, essential safety and logistical information for handling (E)-hept-
2-enenitrile in a laboratory setting. The following procedures are based on the known hazards
of similar chemical compounds, as a specific Safety Data Sheet (SDS) for (E)-hept-2-
enenitrile is not readily available. Researchers, scientists, and drug development professionals
should handle this compound with caution, adhering to the highest safety standards.

Chemical and Physical Properties

A summary of the key physical and chemical properties of (E)-hept-2-enenitrile is provided
below. This information is crucial for safe handling and storage.
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Property Value

Molecular Formula C7H11N

Molecular Weight 109.17 g/mol

CAS Number 22031-56-7

Appearance Not specified; likely a liquid

Boiling Point Not specified

Flash Point Not specified; assumed to be flammable
Solubility Not specified

Personal Protective Equipment (PPE)

The following table outlines the recommended personal protective equipment for handling (E)-

hept-2-enenitrile, based on general laboratory safety protocols for volatile and potentially

hazardous nitriles.

PPE Category

Recommended Equipment

Eye and Face Protection

Chemical safety goggles and a face shield.

Hand Protection

Nitrile rubber gloves (double-gloving is

recommended).

Body Protection

Flame-retardant lab coat and chemical-resistant

apron.

Respiratory Protection

A NIOSH-approved respirator with an organic
vapor cartridge is necessary when handling

outside of a certified chemical fume hood.

Handling and Storage Procedures

Proper handling and storage are critical to prevent exposure and accidents.

Handling:
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» All work with (E)-hept-2-enenitrile should be conducted in a well-ventilated chemical fume
hood.

» Use non-sparking tools and equipment to prevent ignition of flammable vapors.[1][2]

e Ground and bond containers when transferring material to prevent static discharge.[1][3]
e Avoid contact with skin, eyes, and clothing.

e Wash hands thoroughly after handling.

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][3]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][2][3]

o Store separately from strong oxidizing agents, strong acids, and strong bases.

Emergency Procedures

In the event of an emergency, follow these procedures:
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Emergency Situation

Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek medical attention if

irritation develops or persists.

Inhalation

Remove to fresh air. If not breathing, give
artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

Spill

Evacuate the area. Remove all sources of
ignition. Ventilate the area. Wear appropriate
PPE. Contain the spill with an inert absorbent

material and dispose of it in a sealed container.

Disposal Plan

All waste materials containing (E)-hept-2-enenitrile must be handled as hazardous waste.

o Collect waste in a designated, labeled, and sealed container.

e Dispose of the waste in accordance with all applicable federal, state, and local regulations.

e Do not dispose of it down the drain or in the general trash.

Experimental Workflow for Handling (E)-hept-2-

enenitrile
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The following diagram illustrates a logical workflow for safely handling (E)-hept-2-enenitrile in
a research setting.

Workflow for Handling (E)-hept-2-enenitrile

Preparation

Review Safety Data Sheet (or equivalent hazard information)

l

Don appropriate Personal Protective Equipment (PPE)

l

Prepare and verify functionality of chemical fume hood

Proceed to handling

Handling
Y

Obtain (E)-hept-2-enenitrile from storage

'

Perform experimental procedure within fume hood

l

Transfer unused chemical back to storage

Proceed to cleanup

Cleanup i&' Disposal

Decontaminate work surfaces

'

Segregate and label hazardous waste

l

Dispose of waste according to institutional protocols

l

Remove and properly dispose of/clean PPE
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Caption: Safe handling workflow for (E)-hept-2-enenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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